Cas no 67676-48-6 (1,3-Benzenediamine, N,N,N',N'-tetrabutyl-)

1,3-Benzenediamine, N,N,N',N'-tetrabutyl- structure
67676-48-6 structure
Product Name:1,3-Benzenediamine, N,N,N',N'-tetrabutyl-
CAS No:67676-48-6
MF:C22H40N2
MW:332.56640625
CID:394339
PubChem ID:11067566
Update Time:2025-04-19

1,3-Benzenediamine, N,N,N',N'-tetrabutyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, N,N,N',N'-tetrabutyl-
    • 1-N,1-N,3-N,3-N-tetrabutylbenzene-1,3-diamine
    • SCHEMBL8664260
    • N,N,N',N'-tetrabutyl-m-phenylenediamine
    • 67676-48-6
    • N1,N1,N3,N3-TETRABUTYLBENZENE-1,3-DIAMINE
    • ZSQUFPQVWDKROQ-UHFFFAOYSA-N
    • DTXSID00454044
    • Inchi: 1S/C22H40N2/c1-5-9-16-23(17-10-6-2)21-14-13-15-22(20-21)24(18-11-7-3)19-12-8-4/h13-15,20H,5-12,16-19H2,1-4H3
    • InChI Key: ZSQUFPQVWDKROQ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=C(C=1)N(CCCC)CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 332.3194
  • Monoisotopic Mass: 332.319149284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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